Cas no 2418641-83-3 (methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate)
methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2418641-83-3
- EN300-26689386
- Methyl 5-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-4-carboxylate
- methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate
- Z3063574630
-
- Inchi: 1S/C16H21N5O3/c1-24-15(23)14-11-7-18-20-12(11)8-21(14)9-13(22)19-16(10-17)5-3-2-4-6-16/h7,14H,2-6,8-9H2,1H3,(H,18,20)(H,19,22)
- InChI Key: LFUSEYHKYQMSPY-UHFFFAOYSA-N
- SMILES: O=C(CN1CC2=C(C=NN2)C1C(=O)OC)NC1(C#N)CCCCC1
Computed Properties
- Exact Mass: 331.16443955g/mol
- Monoisotopic Mass: 331.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 111Ų
methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689386-0.05g |
methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate |
2418641-83-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
Additional information on methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate
Methyl 5-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate (CAS No. 2418641-83-3): A Comprehensive Overview
The compound methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate (CAS No. 2418641-83-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This pyrrolopyrazole derivative has garnered attention due to its unique structural features, which make it a promising candidate for drug discovery and development. In this article, we delve into the properties, applications, and market trends surrounding this compound, while also addressing some of the most frequently asked questions in the field.
Structurally, methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate belongs to the class of heterocyclic compounds, which are known for their versatility in medicinal chemistry. The presence of both pyrrolo[3,4-c]pyrazole and cyanocyclohexyl moieties in its framework contributes to its ability to interact with various biological targets. Researchers have explored its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.
One of the most intriguing aspects of this compound is its synthetic accessibility. The methyl ester and carbamoyl functional groups provide convenient handles for further chemical modifications, making it a valuable building block in organic synthesis. Recent studies have highlighted its utility in the development of small molecule therapeutics, particularly in areas such as neurodegenerative diseases and metabolic disorders. These applications align with current trends in pharmaceutical research, where there is a growing demand for novel compounds that can address unmet medical needs.
In addition to its pharmaceutical potential, methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate has also been investigated for its role in agrochemical innovation. The cyanocyclohexyl group, in particular, has been associated with pesticidal activity, making this compound a candidate for the development of next-generation crop protection agents. With the global push towards sustainable agriculture, the demand for environmentally friendly agrochemicals has never been higher, and this compound could play a pivotal role in meeting that demand.
The market for specialty chemicals like methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate is expected to grow significantly in the coming years. According to industry reports, the increasing focus on precision medicine and targeted therapies is driving the demand for novel chemical entities. Furthermore, advancements in computational chemistry and AI-driven drug discovery are accelerating the identification of promising compounds, with pyrrolopyrazole derivatives being a key area of interest.
For researchers and industry professionals, understanding the physicochemical properties of methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate is essential. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions also makes it suitable for a wide range of applications. These characteristics, combined with its low toxicity profile, further enhance its appeal as a research tool.
As the scientific community continues to explore the potential of methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate, several questions frequently arise. For instance, what are the optimal conditions for its synthesis? How does its structure-activity relationship compare to other pyrrolopyrazole derivatives? Addressing these questions not only enhances our understanding of the compound but also opens new avenues for its application. Recent publications have shed light on these aspects, providing valuable insights for future research.
In conclusion, methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate (CAS No. 2418641-83-3) represents a fascinating area of study in both pharmaceutical and agrochemical research. Its unique structural features, combined with its broad applicability, make it a compound of significant interest. As advancements in drug discovery and sustainable agriculture continue to evolve, this compound is poised to play a critical role in shaping the future of these industries. Researchers and industry stakeholders alike are encouraged to explore its potential further, leveraging the latest technological advancements to unlock its full capabilities.
2418641-83-3 (methyl 5-{[(1-cyanocyclohexyl)carbamoyl]methyl}-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)